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Compound of Interest

Compound Name: 2-Amino-4-bromobenzenethiol

Cat. No.: B031654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and emergency

procedures for the use of 2-Amino-4-bromobenzenethiol (CAS No. 93933-49-4) in a

laboratory setting. Given the potential hazards associated with this and structurally similar

compounds, strict adherence to these guidelines is crucial to ensure personnel safety and

minimize environmental risk.

Hazard Identification and Classification
2-Amino-4-bromobenzenethiol is a chemical that requires careful handling due to its potential

health hazards. Based on data from similar compounds, it is anticipated to be harmful if

swallowed, in contact with skin, or inhaled, and may cause serious skin and eye irritation.[1][2]

It is also characterized by a strong, unpleasant odor (stench).[2][3][4][5][6][7]

GHS Hazard Summary
While a specific, comprehensive Safety Data Sheet (SDS) for 2-Amino-4-bromobenzenethiol
is not uniformly available, the following classifications are based on data for closely related

aminothiols and brominated aromatic compounds.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 / 4
H301/H302: Toxic/Harmful if

swallowed[1][2]

Acute Toxicity, Dermal Category 3 / 4
H311/H312: Toxic/Harmful in

contact with skin[1][2]

Acute Toxicity, Inhalation Category 3 / 4
H331/H332: Toxic/Harmful if

inhaled[1][2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation[1][2]

Signal Word: Danger[2]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles or Face Shield

Chemical splash goggles

conforming to EN 166 (EU) or

NIOSH (US) are required. A

face shield should be worn

when there is a higher risk of

splashes.[8][9]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Gloves must

be inspected for degradation

or punctures before use.[10]

Body Protection Laboratory Coat

A flame-retardant lab coat that

fastens securely is essential.

For larger quantities or splash

risks, a chemical-resistant

apron is advised.[1][10]

Respiratory Protection Fume Hood or Respirator

All handling should be

conducted in a certified

chemical fume hood.[1][10] If a

fume hood is not available, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates should be used.[3]

[9][11]

Foot Protection Closed-Toe Shoes

Substantial, closed-toe shoes

are mandatory in the

laboratory.[10]

Safe Handling and Storage Protocols
Adherence to proper handling and storage protocols is crucial for safety.

Receiving and Storage
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Receipt: Upon receipt, inspect the container for any damage or leaks.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][9]

[12] The recommended storage temperature is 2-8°C under an inert atmosphere (e.g., Argon

or Nitrogen).[13][14][15] Store locked up and away from incompatible materials such as

strong oxidizing agents, strong acids, and strong bases.[3][11][16]

Handling Protocol
Preparation: Ensure a chemical fume hood is operational. Clear the workspace of

unnecessary items and locate the nearest eyewash station and safety shower.

Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to

minimize the generation of airborne dust or vapors.[10]

Dissolution: When dissolving the compound, add it slowly to the solvent to avoid splashing.

Keep the container covered as much as possible.

Post-Handling: Thoroughly clean the work area after use. Decontaminate any equipment

used with an appropriate solvent.

// Edges with colors prep_emergency -> weigh [color="#4285F4"]; dissolve -> decontaminate

[color="#4285F4"];

// Invisible edges for layout prep_ppe -> prep_fumehood [style=invis]; prep_fumehood ->

prep_emergency [style=invis]; weigh -> transfer [style=invis]; transfer -> dissolve [style=invis];

decontaminate -> waste [color="#4285F4"]; waste -> doff_ppe [color="#4285F4"]; doff_ppe ->

wash [color="#4285F4"]; } Workflow for the safe handling of 2-Amino-4-bromobenzenethiol.

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Immediately call a POISON

CENTER or doctor.[1][2][9][11][16][17]

Skin Contact

Immediately take off all contaminated clothing.

Wash skin with plenty of soap and water for at

least 15-20 minutes. If skin irritation occurs, get

medical advice/attention.[1][2][3][17]

Eye Contact

Rinse cautiously with water for several minutes,

holding eyelids open. Remove contact lenses if

present and easy to do. Continue rinsing for at

least 30 minutes. Immediately call an

ophthalmologist.[1][2][17][18]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Immediately call a POISON CENTER or

doctor.[1][2][3][11][17]

Spill and Leak Procedures
Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Containment: Absorb the spill with an inert material such as vermiculite, dry sand, or earth.[1]

Do not use combustible materials.

Collection: Collect the absorbed material into a suitable, closed container for disposal.[3][16]

Use spark-proof tools.[9]

Decontamination: Clean the spill area thoroughly with an appropriate solvent.

Waste Disposal: Dispose of the waste in accordance with federal, state, and local

environmental regulations.[1]
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Disposal Considerations
All waste materials, including contaminated gloves, weighing boats, and excess chemical, must

be collected in a designated, sealed, and clearly labeled hazardous waste container.[10] The

label should include the chemical name and associated hazards. Contact a licensed

professional waste disposal service for disposal.[1]
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Spill or Exposure Event
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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